Cas no 103601-27-0 (MISOPROSTOL)

MISOPROSTOL structure
MISOPROSTOL Chemical and Physical Properties
Names and Identifiers
-
- MISOPROSTOL
- ACETOPHENONE,2-(1-IMIDAZOLYL)-4'-NITRO- HCL
- (±)-15-Deoxy-(16RS)-16-hydroxy-16-methyl-PGE1 Methyl Ester
- (±)-Methyl-(1R,2R,3R)-3-hydroxy-2-[(E)-(4RS)-4-hydroxy-4-methyl-1-octenyl]-5-oxocyclopentaneheptanoate
- (11a,13E)-(±)-11,16-Dihydroxy-16-methyl-9-oxoprost-13-en-1-oic Acid Methyl Ester
- 7-{(1R,2R,3R)-3-hydroxy-2-[(1E)-4-hydroxy-4-méthyloct-1-én-1-yl]-5-oxocyclopentyl}heptanoate de méthyle
- Methyl (+-)-11-alpha,16-dihydroxy-16-methyl-9-oxoprost-13-en-1-oate
- Methyl (11alpha,13E)
- MISOPROSTOL [MART.]
- HMS3715K08
- CCG-221093
- Q-201409
- 59122-46-2
- MISOPROSTOL [USP MONOGRAPH]
- AKOS015899652
- HSDB 3573
- CCRIS 6859
- (+/-) methyl 11alpha, 16-dihydroxy-16-methyl-9-oxoprost-13E-en-1-oate
- HMS3648F03
- MLS000028863
- Cytotec (TN)
- Misoprostol (USAN:USP:INN:BAN:JAN)
- (+-)-Methyl (1R,2R,3R)-3-hydroxy-2-((E)-(4RS)-4-hydroxy-4-methyl-1-octenyl)-5-oxocyclopentaneheptanoate
- Cytotec
- DTXCID70897
- Isprelor
- MISOPROSTOL (USP MONOGRAPH)
- MVI 200
- Misopess
- (+/-)-(11a,13E)-11,16-Dihydroxy-16-methyl-9-oxo-prost-13-en-1-oic acid methyl ester
- EX-A1774
- CAS-59122-46-2
- Misoprostol 1% Dispersion
- G02AD06
- rel-Methyl 7-((1R,2R,3R)-3-hydroxy-2-((E)-4-hydroxy-4-methyloct-1-en-1-yl)-5-oxocyclopentyl)heptanoate
- methyl 7-((1R,2R,3R)-3-hydroxy-2-((E)-4-hydroxy-4-methyloct-1-enyl)-5-oxocyclopentyl)heptanoate
- SC 29333
- (11-alpha,13E)-(+-)-11,16-Dihydroxy-16-methyl-9-oxoprost-13-en-1-oic acid methyl ester
- 0E43V0BB57
- 103601-27-0
- Misoprostol, United States Pharmacopeia (USP) Reference Standard
- MISOPROSTOL [ORANGE BOOK]
- DTXSID7020897
- Prost-13-en-1-oic acid, 11,16-dihydroxy-16-methyl-9-oxo-, methyl ester,(11a,13E)-
- MFCD00274550
- XP-16J
- (+/-) methyl-11alpha,16-dihydroxy-16-methyl-9-oxoprost-13E-en-1-oate
- MISOPROSTOL (MART.)
- SMR000058558
- F88033
- (+/-) methyl-11alpha,16-dihydroxy-16-methyl-9-oxoprost13E-en-1-oate
- Misoprost
- Misoprostil
- Misogon
- GyMiso
- SR-01000695425
- methyl (11alpha,13E)-11,16-dihydroxy-16-methyl-9-oxoprost-13-en-1-oate
- Tox21_112010
- Misoprostol (JAN/USP/INN)
- Misoprostol, >=99% (HPLC)
- Misoprostol, European Pharmacopoeia (EP) Reference Standard
- Misotac
- SMP1_000193
- Misoprostol, 1% in cellulose
- AS-83017
- Misoprostolum (INN-Latin)
- CHEMBL606
- BRN 4155643
- Misoprostol for system suitability, European Pharmacopoeia (EP) Reference Standard
- 7-[(1R,2R,3R)-3-hydroxy-2-[(E)-4-hydroxy-4-methyloct-1-enyl]-5-oxocyclopentyl]heptanoic acid methyl ester
- D00419
- GTPL1936
- methyl 7-[(1R,2R,3R)-3-hydroxy-2-[(1E)-4-hydroxy-4-methyloct-1-en-1-yl]-5-oxocyclopentyl]heptanoate
- A832173
- MISOPROSTOL [MI]
- methyl 7-((1R,2R,3R)-3-hydroxy-2-((E)-4-hydroxy-4-methyloct-1-en-1-yl)-5-oxocyclopentyl)heptanoate
- (+/-) methyl 11alpha,16-dihydroxy-16-methyl-9-oxoprost-13E-en-1-oate
- NCGC00162445-02
- misoprostolo
- Q416025
- 9-Oxo-11alpha,16-Dihydroxy-16-Methyl-Prost-13E-en-1-Oic Acid, Methyl Ester
- HMS2090L10
- BRD-A50310035-001-01-6
- Prost-13-en-1-oic acid, 11,16-dihydroxy-16-methyl-9-oxo-, methyl ester, (11alpha,13E)-
- MISOPROSTOL [INN]
- SR-01000695425-2
- AB00513745-05
- MISOPROSTOL [WHO-DD]
- CAS_59122-46-2
- Misoprostol [USAN:USP:INN:BAN:JAN]
- (+/-)-METHYL (1R,2R,3R)-3-HYDROXY-2-((E)-(4RS)-4-HYDROXY-4-METHYL-1-OCTENYL)-5-OXOCYCLOPENTANEHEPTANOATE
- SCHEMBL7787
- 62015-39-8
- 1ST11389
- (+/-)-15-Deoxy-(16RS)-16-hydroxy-16-methylprostaglandin E1 methyl ester
- NCGC00162445-01
- 848849-83-2
- DB00929
- MISOPROSTOL [HSDB]
- 884-81-1
- PROST-13-EN-1-OIC ACID, 11,16-DIHYDROXY-16-METHYL-9-OXO-, METHYL ESTER, (11.ALPHA.,13E)-(+/-)-
- MISOPROSTOL COMPONENT OF ARTHROTEC
- A02BB01
- ARTHROTEC COMPONENT MISOPROSTOL
- misoprostol (methyl ester)
- Misodel
- Misotol
- MISOPROSTOL [USAN]
- REGID_for_CID_5282381
- Prost-13-en-1-oic acid, 11,16-dihydroxy-16-methyl-9-oxo-, methyl ester, (11alpha,13E)-(+-)-
- Misoprostolum [INN-Latin]
- UNII-0E43V0BB57
- Misoprostol 1%
- EN300-7483126
- MISOPROSTOL (USP-RS)
- methyl 7-[(1R,2R,3R)-3-hydroxy-2-[(E)-4-hydroxy-4-methyloct-1-enyl]-5-oxocyclopentyl]heptanoate
- SC-29333
- MISOPROSTOL [USP-RS]
- MISOPROSTOL [EP MONOGRAPH]
- Misoprostolum
- MISOPROSTOL [JAN]
- methyl 7-[(1R,2R,3R)-2-[(E)-4-methyl-4-oxidanyl-oct-1-enyl]-3-oxidanyl-5-oxidanylidene-cyclopentyl]heptanoate
- CHEBI:63610
- NCGC00162445-03
- MISOPROSTOL [VANDF]
- MISOPROSTOL (EP MONOGRAPH)
- SR-01000695425-4
- Prost-?13-?en-?1-?oic acid, 11,?16-?dihydroxy-?16-?methyl-?9-?oxo-?, methyl ester, (11alpha,?13E)?-?, mixt. with cellulose 2-?hydroxypropyl methyl ether
- BDBM85606
- CHEBI:94387
- OJLOPKGSLYJEMD-URPKTTJQSA-N
- HY-B0610
- NS00005831
-
- Inchi: InChI=1S/C22H38O5/c1-4-5-14-22(2,26)15-10-12-18-17(19(23)16-20(18)24)11-8-6-7-9-13-21(25)27-3/h10,12,17-18,20,24,26H,4-9,11,13-16H2,1-3H3/b12-10+/t17-,18-,20-,22?/m1/s1
- InChI Key: OJLOPKGSLYJEMD-URPKTTJQSA-N
- SMILES: CCCCC(C/C=C/[C@H]1[C@H](O)CC(=O)[C@@H]1CCCCCCC(OC)=O)(C)O
Computed Properties
- Exact Mass: 382.27192431g/mol
- Monoisotopic Mass: 382.27192431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 14
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- LogP: 3.6
MISOPROSTOL Related Literature
-
Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
-
Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
-
Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
-
A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
-
Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
103601-27-0 (MISOPROSTOL) Related Products
- 70667-26-4(Cyclopentaneheptanoicacid, 3-hydroxy-2-[(1E,3S,5S)-3-hydroxy-5-methyl-1-nonen-1-yl]-e,5-dioxo-, methyl ester,(1R,2R,3R)-)
- 49852-81-5(prostaglandin D2 methyl ester)
- 69685-22-9(Butaprost)
- 59122-46-2(Misoprostol)
- 58717-36-5(rac-11-epi-Misoprostol)
- 69648-38-0(Butaprost)
- 1934428-47-3(3-(3-methylbutan-2-yl)oxyazetidine)
- 2172581-20-1(1-(2,2-difluoroethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid)
- 1154278-31-5(4-Methyl-5-[(3-methylphenyl)methyl]-2,3-dihydro-1,3-thiazol-2-imine)
- 59304-40-4(4-methylfuran-2-carboxylic acid)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
